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Get Quote
. J

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of the fluorogenic substrate Boc-L-Leucyl-L-Seryl-L-Threonyl-L-
Arginine-4-Methylcoumaryl-7-Amide (Boc-LSTR-AMC). This document details its chemical and
physical properties, experimental protocols for its use in enzymatic assays, and the underlying
principles of its application.

Core Product Information

Boc-LSTR-AMC is a synthetic peptide substrate used in fluorescence-based enzyme assays. It
is a valuable tool for studying the activity of proteases such as activated protein C (APC),
proteasomes, and trypsin.[1] The principle of its use lies in the enzymatic cleavage of the
amide bond between the arginine residue and the fluorescent 7-amino-4-methylcoumarin
(AMC) group. Upon cleavage, the free AMC exhibits a significant increase in fluorescence,
which can be monitored in real-time to determine enzyme activity. This property makes Boc-
LSTR-AMC particularly useful for high-throughput screening of enzyme inhibitors and for kinetic
studies.[2]

Physicochemical and Spectroscopic Data

A summary of the quantitative data for Boc-LSTR-AMC and its trifluoroacetate salt is presented
below. This information is crucial for accurate preparation of stock solutions and for conducting
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experiments.

Property Value Notes
Boc-Leu-Ser-Thr-Arg-AMC,

Synonyms
Boc-LSTR-AMC

CAS Number 73554-93-5

Molecular Formula C34H52Ns010

Molecular Weight 732.82 g/mol

Molecular Formula (TFA salt)

C34H52N8010-C2HF302

[2]

Molecular Weight (TFA salt)

846.85 g/mol

[2]

Purity

High purity, with less than 2%
contamination detectable by
HPLC.[1]

As used in a proteasome

Excitation Wavelength 390 nm activity assay.[3] The typical
range for AMC is 340-380 nm.
As used in a proteasome

Emission Wavelength 460 nm activity assay.[3] The typical

range for AMC is 440-460 nm.

Described as a water-soluble
peptide. Specific quantitative
data is not readily available.

For the similar substrate Boc-

Solubility o
LRR-AMC, solubilities are:
DMF: 14 mg/ml, DMSO: 12
mg/ml, Ethanol: 10 mg/ml,
PBS (pH 7.2): 1 mg/ml.[4]

Storage Store at <-10 °C.[2]

Enzyme Kinetics
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Boc-LSTR-AMC is a substrate for activated protein C. The kinetic parameters for this
interaction have been reported as follows:

Enzyme Km kcat

Activated Protein C 3.3x10*M 8.4s1

Experimental Protocols

Detailed methodologies for the use of Boc-LSTR-AMC in enzyme activity assays are provided
below. Please note that while a specific protocol for a proteasome assay is available, the
protocol for other proteases is a general guide adapted from similar AMC-based substrates and
should be optimized for your specific experimental conditions.

Proteasome Activity Assay

This protocol is based on a published method for measuring the trypsin-like activity of the 26S
proteasome in tissue lysates.[3]

Materials:

Boc-LSTR-AMC

e 26S proteasome buffer (50 mM Tris, 1 mM EDTA, 150 mM NaCl, 5 mM MgClz, pH 7.5, with
freshly added 0.5 mM DTT)

e ATP solution

e Protein sample (e.g., tissue lysate)
o 96-well black microplate

o Fluorescence plate reader
Procedure:

e Prepare the 26S proteasome buffer and equilibrate all reagents to the assay temperature
(e.g., 37 °C).
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e Prepare a stock solution of Boc-LSTR-AMC in a suitable solvent (e.g., DMSO).

* In a 96-well black microplate, prepare the reaction mixture with a total volume of 100 pl.
Each well should contain:

o 20 ug of protein supernatant (lysate)
o 100 uM ATP in 26S buffer
« Initiate the reaction by adding Boc-LSTR-AMC to a final concentration of 100 uM.

e Immediately place the plate in a fluorescence plate reader and measure the increase in
fluorescence at an excitation wavelength of 390 nm and an emission wavelength of 460 nm.

» Record fluorescence measurements at regular intervals (e.g., every 15 minutes) for a
desired period (e.g., 2 hours).

e The rate of the reaction can be determined from the linear portion of the fluorescence versus
time plot.

General Protease Assay (for Activated Protein C or
Trypsin)

This is a general protocol that can be adapted for measuring the activity of activated protein C
or trypsin. Optimization of buffer conditions, enzyme concentration, and substrate concentration
iIs recommended.

Materials:

Boc-LSTR-AMC

Assay buffer (e.g., Tris-based buffer at optimal pH for the enzyme)

Purified enzyme (Activated Protein C or Trypsin)

96-well black microplate

Fluorescence plate reader
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Procedure:

Prepare a stock solution of Boc-LSTR-AMC in DMSO.
» Dilute the enzyme to the desired concentration in the assay buffer. Keep the enzyme on ice.
» In a 96-well black microplate, add the diluted enzyme solution to each well.

 To initiate the reaction, add the Boc-LSTR-AMC substrate solution to each well. The final
substrate concentration should be optimized, ideally around the Km value if known.

» Immediately place the plate in a fluorescence plate reader pre-set to the appropriate
temperature (typically 37 °C).

» Measure the increase in fluorescence intensity over time at an excitation wavelength in the
range of 340-390 nm and an emission wavelength in the range of 440-460 nm.

» Determine the initial reaction velocity (Vo) from the linear portion of the fluorescence versus
time plot.

Visualizations

The following diagrams illustrate the key processes and workflows associated with the use of
Boc-LSTR-AMC.
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Enzymatic Cleavage of Boc-LSTR-AMC
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Caption: Enzymatic cleavage of Boc-LSTR-AMC by a protease, releasing a fluorescent AMC

molecule.
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Experimental Workflow for Enzyme Assay
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Caption: A typical experimental workflow for an enzyme activity assay using Boc-LSTR-AMC.
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Relationship between Enzyme Activity and Fluorescence
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Caption: The logical relationship illustrating how enzyme activity correlates with the measured

fluorescence signal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemimpex.com/products/32920
https://pmc.ncbi.nlm.nih.gov/articles/PMC3901411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3901411/
https://www.caymanchem.com/product/26642
https://www.benchchem.com/product/b15624219/docs#an-in-depth-technical-guide-to-boc-lstr-amc
https://www.benchchem.com/product/b15624219/docs#an-in-depth-technical-guide-to-boc-lstr-amc
https://www.benchchem.com/product/b15624219/docs#an-in-depth-technical-guide-to-boc-lstr-amc
https://www.benchchem.com/product/b15624219/docs#an-in-depth-technical-guide-to-boc-lstr-amc
https://www.benchchem.com/product/b15624219?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624219?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624219?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

